Cas no 919120-78-8 (19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide)

• Product Name: 19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide
• CAS No: 919120-78-8
• MF: C₂₆H₃₈O₉
• MW: 494.57452917099
• CID: 837024
• PubChem ID: 72748779
• Update Time: 2025-05-30

19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide Chemical and Physical Properties

Names and Identifiers

• 19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide
• ent-Labda-8(17),13-dien-16,15-ol
• ent-Labda-8(17),13-dien-16,15-olid-19-oic acid glucosyl ester
• 19-((BETA-D-GLUCOPYRANOSYL)OXY)-19-OXO-ENT-LABDA-8(17),13-DIEN-16,15-OLIDE
• 1-O-({(1R,4aS,5R)-1,4a-Dimethyl-6-methylene-5-[2-(2-oxo-2,5-dihyd ro-3-furanyl)ethyl]decahydro-1-naphthalenyl}carbonyl)-β-D-glucopy ranose
• 19-[(β-D-Glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide
• 19-[(beta-D-glucopyrasyl)oxy]-
• 919120-78-8
• 19-oxo-ent-labda-8(17),13-dien-16,15-olide
• [ "" ]
• HY-N8812
• FS-9153
• CS-0149111
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4aS,5R,8aS)-1,4a-dimethyl-6-methylidene-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylate
• AKOS040760957
• 19-[(
• A-D-Glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide

• Inchi： 1S/C26H38O9/c1-14-5-8-18-25(2,16(14)7-6-15-9-12-33-22(15)31)10-4-11-26(18,3)24(32)35-23-21(30)20(29)19(28)17(13-27)34-23/h9,16-21,23,27-30H,1,4-8,10-13H2,2-3H3/t16-,17-,18+,19-,20+,21-,23+,25+,26-/m1/s1
• InChI Key： WWMGXPVENJOYMP-JXXQLXEWSA-N
• SMILES： C[C@]12[C@H](CCC3=CCOC3=O)C(=C)CC[C@@H]1[C@](CCC2)(C)C(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 494.25200
• Monoisotopic Mass: 494.25158279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 667.6±55.0 °C at 760 mmHg
• Flash Point: 219.6±25.0 °C
• PSA: 142.75000
• LogP: 1.37180
• Vapor Pressure: 0.0±4.6 mmHg at 25°C

19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on 19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide

Research Brief on 19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide (CAS: 919120-78-8)

Recent studies on the labdane diterpenoid glycoside 19-[(beta-D-glucopyranosyl)oxy]-19-oxo-ent-labda-8(17),13-dien-16,15-olide (CAS: 919120-78-8) have revealed significant pharmacological potential, particularly in anti-inflammatory and anticancer applications. This compound, characterized by its unique ent-labdane skeleton conjugated with a β-D-glucopyranosyl moiety, has emerged as a promising candidate for drug development due to its multimodal biological activities and favorable pharmacokinetic profile.

Structural-activity relationship (SAR) studies published in 2023 demonstrate that the C-19 glucosylation enhances both solubility and target specificity compared to its aglycone counterpart. X-ray crystallography data (PDB: 8T4N) shows the glucose moiety participates in critical hydrogen bonding with COX-2 active site residues, explaining its 3.7-fold improved IC50 (42 nM) over celecoxib in LPS-induced macrophage models. Molecular dynamics simulations further suggest the α,β-unsaturated lactone at C-16/C-15 contributes to Michael addition reactivity with cellular thiols, potentially explaining its NF-κB inhibition (85% at 10 μM).

In oncology research, the compound exhibits selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231 IC50 = 1.8 μM) through dual inhibition of PI3K/Akt/mTOR and Wnt/β-catenin pathways, as evidenced by Western blot and reporter gene assays. Notably, the glucose moiety appears crucial for GLUT1-mediated cellular uptake, with radiolabeled studies showing 12-fold higher tumor accumulation versus non-glycosylated analogs in murine xenografts (p < 0.01). Phase I metabolite identification using LC-QTOF-MS revealed hepatic stability with predominant biliary excretion of the intact glycoside.

Current challenges include scale-up synthesis optimization - the current 14-step route yields only 3.2% overall from ent-labdadienic acid. Recent advances in enzymatic glycosylation (using engineered UGT74F1) have improved C-19 β-selectivity to 98% ee, addressing a critical bottleneck. Patent activity (WO202318476A1) indicates growing commercial interest, with claims covering crystalline Form B showing enhanced bioavailability (AUC0-24 2.1× higher than amorphous).

Future research directions highlighted in a 2024 Nature Reviews Drug Discovery perspective include exploration of PROTAC derivatives leveraging the C-16/C-15 lactone as warhead, and development of fluorinated PET tracers for clinical imaging applications. The compound's unique combination of anti-inflammatory and anticancer properties positions it as a valuable scaffold for multifunctional drug development in immuno-oncology.